Cas no 55808-21-4 (Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, ethyl ester)

Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, ethyl ester structure
55808-21-4 structure
Product Name:Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, ethyl ester
CAS No:55808-21-4
MF:C10H16N2O3
MW:212.245642662048
CID:350780
PubChem ID:757130
Update Time:2025-04-19

Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, ethyl ester
    • ethyl N-(5-tert-butyl-1,2-oxazol-3-yl)carbamate
    • ST50938758
    • SR-01000086213-1
    • 55808-21-4
    • DTXSID40353885
    • ethyl (5-tert-butyl-3-isoxazolyl)carbamate
    • AKOS003305374
    • SR-01000086213
    • SCHEMBL11645912
    • HMS1599K11
    • Ethyl (5-(tert-butyl)isoxazol-3-yl)carbamate
    • Inchi: 1S/C10H16N2O3/c1-5-14-9(13)11-8-6-7(15-12-8)10(2,3)4/h6H,5H2,1-4H3,(H,11,12,13)
    • InChI Key: QUCROCXEJQRURH-UHFFFAOYSA-N
    • SMILES: O1C(=CC(NC(=O)OCC)=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 212.11618
  • Monoisotopic Mass: 212.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 64.36

Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, ethyl ester Related Literature

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